Cas no 186682-36-0 ([1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih,1',4'-dihydro-)

• Product Name: [1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih,1',4'-dihydro-
• CAS No: 186682-36-0
• MF: C₆₉H₈
• MW: 836.801836013794
• CID: 114888
• Update Time: 2024-11-01

[1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih,1',4'-dihydro- Chemical and Physical Properties

Names and Identifiers

• [1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih,1',4'-dihydro-
• C60 DERIVATIVES
• 1′,4′-Dihydro-naphtho[2′,3′:1,2][5,6]fullerene-C60
• C60 derivative, indene-C60 monoadduct
• ICMA 97% (HPLC)
• [1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih, 1',4'-dihydro-

• Inchi： 1S/C69H8/c1-2-4-7-6(3-1)8-5-9(7)69-66-58-50-40-30-22-14-11-10-12-16-18(14)26-32-24(16)34-28-20(12)21-13(10)17-19-15(11)23(22)31-37-27(19)33-25(17)35-29(21)39-38(28)48-42(34)52-46(32)54(44(50)36(26)30)62(66)60(52)64-56(48)57-49(39)43(35)53-47(33)55-45(37)51(41(31)40)59(58)67(69)63(55)61(53)65(57)68(8,64)69/h1-4,8-9H,5H2
• InChI Key： QZIQKSVFGICNNR-UHFFFAOYSA-N
• SMILES： C123C4C5C6C7C8C9C%10C%11=C%12C%13=C%14C%15=C%11C=9C9=C%11C%15=C%15C%14=C%14C%16C%13=C%13C%12=C%12C=%10C%10=C%17C%12=C%12C%13=C%13C=%16C%16=C%14C%14C%15=C%15C%11=C(C=79)C=5C1=C%15C=%14C1=C%16C5C%13=C%12C7C%17=C(C=6C=8%10)C=4C=7C=5C21C1([H])C2=C([H])C([H])=C([H])C([H])=C2C3([H])C1([H])[H]

Computed Properties

• Exact Mass: 836.063
• Monoisotopic Mass: 836.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 69
• Rotatable Bond Count: 0
• Complexity: 3730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.84±0.1 g/cm3(Predicted)
• Melting Point: 320-340 °C

[1,4]Methanonaphtho[2',3':1,9][5,6]fullerene-C60-Ih,1',4'-dihydro- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3